Cas no 14485-48-4 (Stigmasta-7,22,25-trien-3-ol,(3b,5a)-)

• Product Name: Stigmasta-7,22,25-trien-3-ol,(3b,5a)-
• CAS No: 14485-48-4
• MF: C₂₉H₄₆O
• MW: 410.674949169159
• CID: 215196
• PubChem ID: 5283656
• Update Time: 2025-08-03

Stigmasta-7,22,25-trien-3-ol,(3b,5a)- Chemical and Physical Properties

Names and Identifiers

• Stigmasta-7,22,25-trien-3-ol,(3b,5a)-
• (3S,5S,9R,10S,13R,14R,17R)-17-[(2R,3E,5R)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• AC1NR2QG
• NSC114518
• Stigmasta-7,22E,25-trien-3beta-ol
• 24beta-Ethyl-5alpha-cholesta-7,22,25-trien-3beta-ol
• 7,22,25-Stigmastatrienol
• delta7,22,25-Stigmastatrien-3beta-ol
• delta7,22,25-Stigmastatrienol
• E88984
• CHEBI:166818
• NSC-114518
• CS-0032234
• AKOS040760245
• (22e,24r)-24-ethyl-5alpha-cholesta-7,22,25-trien-3beta-ol
• .DELTA.25-.alpha.-Spinasterol
• 14485-48-4
• HY-N5062
• DTXSID70415283
• LMST01040138
• NSC 114518
• DA-60543

• Inchi： 1S/C29H46O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,11,20-23,25-27,30H,2,7,10,12-18H2,1,3-6H3/b9-8+/t20-,21-,22+,23+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： IMWBKGMKWXIXEQ-FXIAWGAOSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1)CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C(=C)C)CC)C)CC[C@H]21

Computed Properties

• Exact Mass: 410.35508
• Monoisotopic Mass: 410.354866
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 8.4

Experimental Properties

• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157-161 ºC
• Boiling Point: 504.3°Cat760mmHg
• Flash Point: 219.6°C
• Refractive Index: 1.536
• Solubility: Insuluble (1.6E-6 g/L) (25 ºC),
• PSA: 20.23
• LogP: 7.72090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives